BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Measuring Downstream
Effects of INY-03-041 Trihydrochloride on
PPRAS40

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: INY-03-041 trihydrochloride
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Introduction

INY-03-041 trihydrochloride is a potent and highly selective proteolysis-targeting chimera
(PROTAC) designed to induce the degradation of all three AKT isoforms (AKT1, AKT2, and
AKT3).[1][2] AKT is a critical serine/threonine kinase in the PISBK/AKT/mTOR signaling pathway,
which is frequently dysregulated in various cancers.[2][3][4] A key downstream substrate of
AKT is the Proline-Rich AKT Substrate of 40 kDa (PRAS40).[3][4] Phosphorylation of PRAS40
at Threonine 246 (Thr246) by AKT is a critical event that relieves its inhibitory constraint on the
mammalian target of rapamycin complex 1 (mMTORC1), a master regulator of cell growth and
proliferation.[5][6][7]

By degrading AKT, INY-03-041 is expected to cause a significant and sustained reduction in the
phosphorylation of PRAS40 (pPRAS40).[2][3] Monitoring the levels of pPRAS40 is therefore a
crucial biomarker for assessing the pharmacodynamic activity of INY-03-041 and its impact on
the AKT/mTORCL1 signaling axis. These application notes provide detailed protocols for
measuring the downstream effects of INY-03-041 on pPRASA40 in a cellular context.
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The following table summarizes the expected quantitative effects of INY-03-041 on pPRAS40

levels based on available literature. Data is derived from studies in various cancer cell lines,

including T47D and MDA-MB-468, and demonstrates a potent and sustained reduction in
pPRASA40 following treatment.[3][8]

%

. ) Reduction
. Concentrati Time )
Cell Line Treatment in pPPRAS40 Reference
on (nM) (hours)
(vs.
Control)
T47D INY-03-041 250 24 >90% [3][8]
Significant
MDA-MB-468  INY-03-041 250 12 ] [3]
Reduction
INY-03-041
T47D (washout 250 96 >80% [3][8]
after 12h)
INY-03-041 ]
Sustained
MDA-MB-468  (washout 250 96 ] [3][8]
Reduction
after 12h)

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of INY-03-041 and its effect on the
AKT/pPRAS40 signaling pathway.
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Caption: INY-03-041 induces AKT degradation, inhibiting pPRAS40 and mTORC1 signaling.

Experimental Workflow Diagram

The following diagram outlines the general workflow for assessing the effect of INY-03-041 on
pPRASA40 levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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